
An Inquiry into "Ftisadtsk" and the Divisome
Complex

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ftisadtsk

Cat. No.: B12421236

Get Quote

A thorough review of current scientific literature reveals no protein or molecule designated

"Ftisadtsk" that interacts with the bacterial divisome complex. The term does not correspond to

any known component of the bacterial cell division machinery.

However, the string "FTISADTSK" has been identified as an endogenous stable signature

peptide derived from Trastuzumab, a monoclonal antibody used in cancer therapy[1]. This

context is unrelated to bacterial cell biology. It is highly probable that "Ftisadtsk" is a

typographical error. Given the context of the "divisome complex," it is likely that the intended

subject was a member of the Filamenting temperature-sensitive (Fts) family of proteins, which

are central to bacterial cytokinesis.

Considering the phonetic similarity, this guide will proceed under the assumption that the

intended protein of interest was FtsK (Filamenting temperature-sensitive K), a critical,

multifunctional protein involved in both cell division and chromosome segregation. Should this

assumption be incorrect, the fundamental principles, experimental protocols, and data

presentation formats provided herein can be adapted to other divisome components.
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A Technical Guide to the Interaction of FtsK with the
Divisome Complex
Audience: Researchers, scientists, and drug development professionals.

Introduction to the Divisome and FtsK
Bacterial cell division, or cytokinesis, is a meticulously orchestrated process mediated by a

dynamic, multi-protein machine known as the divisome[2][3]. This complex assembles at the

future division site and is responsible for synthesizing the septal cell wall and constricting the

cell to produce two daughter cells[3][4]. The divisome is a validated and promising target for

novel antimicrobial agents, as its inhibition leads to filamentation and eventual cell death.

The assembly of the divisome is initiated by the polymerization of the tubulin homolog FtsZ into

a dynamic ring structure (the Z-ring) on the cytoplasmic side of the inner membrane. The Z-ring

serves as a scaffold for the sequential recruitment of other divisome proteins. FtsK is a large,

essential protein that is recruited to the divisome relatively early in the assembly process,

following the core Z-ring components FtsZ and FtsA. FtsK possesses three distinct domains:

an N-terminal domain (FtsKN) with four transmembrane helices, a variable proline/glutamine-

rich linker domain (FtsKL), and a C-terminal ATPase motor domain (FtsKC) that functions as a

powerful DNA translocase.

FtsK plays a dual role: its N-terminal domain is crucial for divisome assembly and stabilization,

while its C-terminal domain is responsible for chromosome segregation, ensuring that each

daughter cell receives a complete copy of the genome before the septum closes.

FtsK's Position and Key Interactions within the
Divisome
FtsK acts as a pivotal link between the early-assembling cytoplasmic components and the

later-arriving periplasmic proteins of the divisome. Its localization to the septum is dependent

on FtsZ and FtsA. Once positioned, the FtsKN domain is required for the subsequent

recruitment of several downstream proteins, making it a crucial scaffold protein.

Signaling and Recruitment Pathway Involving FtsK
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The following diagram illustrates the simplified recruitment hierarchy of the E. coli divisome,

highlighting the central role of FtsK.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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